Cas no 2764010-91-3 ((9H-fluoren-9-yl)methyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate
• CAS No: 2764010-91-3
• MF: C₂₂H₂₃NO₃
• MW: 349.422926187515
• CID: 5856959
• PubChem ID: 165989909
• Update Time: 2025-07-09

(9H-fluoren-9-yl)methyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37388590
• (9H-fluoren-9-yl)methyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate
• 2764010-91-3

• Inchi： 1S/C22H23NO3/c24-14-22-11-9-15(22)10-12-23(22)21(25)26-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20,24H,9-14H2
• InChI Key： PABZQHPDLMEUCL-UHFFFAOYSA-N
• SMILES： OCC12CCC1CCN2C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 349.16779360g/mol
• Monoisotopic Mass: 349.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.8Ų

Additional information on (9H-fluoren-9-yl)methyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate

(9H-Fluoren-9-yl)methyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate

Introduction to the Compound

The compound (9H-fluoren-9-yl)methyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate with CAS No. 2764010-91-3 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a fluorenylmethyl group with a bicyclic amine system, making it a versatile building block for various applications.

Structural Features and Synthesis

The molecule's structure is characterized by a fluorenylmethyl group, which is attached to a bicyclic system known as 2-azabicyclo[3.2.0]heptane. The presence of the fluorenylmethyl group imparts unique electronic and steric properties to the molecule, enhancing its reactivity in various chemical reactions. Recent studies have focused on optimizing the synthesis of this compound, particularly through the use of catalytic asymmetric methods, which have significantly improved yields and enantioselectivity.

Applications in Organic Chemistry

In organic chemistry, this compound serves as an excellent substrate for exploring various reaction mechanisms, including nucleophilic substitutions, cycloadditions, and enantioselective catalysis. Its rigid bicyclic framework makes it an ideal candidate for studying stereochemical outcomes in complex reactions. Researchers have also utilized this compound to develop novel methodologies for constructing bioactive molecules with intricate architectures.

Pharmacological Relevance

The (9H-fluoren-9-yl)methyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate has shown promising potential in pharmacology, particularly in drug discovery efforts targeting G-protein coupled receptors (GPCRs). Its ability to modulate receptor activity has been extensively studied using advanced computational models and in vitro assays. Recent findings suggest that this compound could serve as a lead structure for developing therapeutics against conditions such as hypertension and neurodegenerative diseases.

Materials Science and Nanotechnology Applications

Beyond its role in pharmacology, this compound has found applications in materials science, where its unique electronic properties make it suitable for use in organic electronics and nanotechnology. Researchers have explored its potential as a component in self-assembling monolayers and stimuli-responsive materials. The integration of the fluorenylmethyl group into such systems has been shown to enhance their optical and mechanical properties.

Conclusion

The (9H-fluoren-9-yl)methyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate, with CAS No. 2764010-91-3, stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both fundamental science and applied technologies.